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Compound of Interest

Compound Name: DB818

Cat. No.: B10856799

For Researchers, Scientists, and Drug Development Professionals

Introduction

DB818 is a potent small molecule inhibitor of the Homeobox A9 (HOXA9) transcription factor.[1]
[2][3] HOXAQ is a critical regulator of hematopoiesis and is frequently overexpressed in acute
myeloid leukemia (AML), where it plays a key role in leukemic cell proliferation.[1][4][5] DB818
has been shown to inhibit the growth of AML cell lines and induce apoptosis, making it a
valuable tool for cancer research and a potential therapeutic candidate.[1][4][6] These
application notes provide detailed protocols for the solubilization and preparation of DB818 for
use in cell culture experiments.

DB818 Physicochemical Properties and Storage

Proper handling and storage of DB818 are crucial for maintaining its stability and activity.
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Property Value Source
Molecular Formula C19H16N6S [2]
Molecular Weight 360.44 g/mol [2]
Appearance White to yellow solid powder [3]

Storage (Powder)

-20°C for 3 years, 4°C for 2

years

[3]

Storage (Stock Solution)

-80°C for up to 6 months,
-20°C for up to 1 month

[11021[7]

DB818 Solubility Data

The solubility of DB818 in common laboratory solvents is summarized below. It is

recommended to perform small-scale solubility tests before preparing large volumes of stock

solutions.
Solvent Solubility Notes Source
Requires sonication to
Water 4 mg/mL (11.10 mM) ] [2]
dissolve.
A common solvent for
DMSO Soluble preparing stock [3]
solutions.
Test in a small amount
Ethanol May be soluble ] [3]
first.
Test in a small amount
DMF May be soluble [3]

first.

Experimental Protocols
Protocol 1: Preparation of DB818 Stock Solution (10 mM

in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of DB818 in dimethyl
sulfoxide (DMSO).

Materials:

DB818 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Equilibrate DB818: Allow the vial of DB818 powder to equilibrate to room temperature for at
least 60 minutes before opening to prevent condensation.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = 10 mmol/L * 360.44 g/mol * Volume (L) * 1000 mg/g For example, to prepare 1
mL of a 10 mM stock solution, you will need 3.60 mg of DB818.

Dissolution: Add the calculated amount of DB818 powder to a sterile vial. Add the
appropriate volume of DMSO.

Mixing: Vortex the solution until the DB818 is completely dissolved. Gentle warming (to
37°C) may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly
sealed vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one
month or at -80°C for up to six months.[1][7]

Protocol 2: Preparation of DB818 Working Solution for
Cell Culture
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This protocol describes the dilution of the DB818 stock solution to the final working
concentration in cell culture medium.

Materials:

e 10 mM DB818 stock solution in DMSO

e Pre-warmed complete cell culture medium

 Sterile tubes

Procedure:

e Thaw Stock Solution: Thaw a vial of the 10 mM DB818 stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentration. For example, to prepare a 20 uM working solution,
you can add 2 pL of the 10 mM stock solution to 998 L of cell culture medium.

o Note: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the
same final concentration of DMSO) should always be included in experiments.

» Mixing: Gently mix the working solution by pipetting.

e Application to Cells: Add the prepared DB818 working solution to your cell cultures. In one
study, AML cell lines were treated with 20 uyM DB818 for 48 hours.[4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of DB818 and a typical experimental
workflow for its use in cell culture.
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Caption: DB818 inhibits HOXA9 binding to DNA, altering gene expression and cellular

outcomes.
4 Analysis )
Gene Expression Analysis
(e.g., qRT-PCR, Western Blot)
Cell Culture
Seed Cells in Treat Cells with DB818 Incubate for Apoptosis Assay
Culture Plates and Vehicle Control Desired Time Period (e.g., Annexin V Staining)
=
Preparation Cell Proliferation Assay
(e.g., MTT, Cell Counting)
Prepare DB818 Prepare Working - %
Stock Solution (DMSO) Solutions in Medium

Click to download full resolution via product page

Caption: A typical workflow for studying the effects of DB818 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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